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Technical Guide: 3-Bromo-5-methyl-1,2,4-
oxadiazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a concise technical overview of the chemical compound 3-Bromo-5-
methyl-1,2,4-oxadiazole, focusing on its chemical identifiers. Despite a comprehensive search

for experimental data, detailed protocols, and biological pathway information, such details for

this specific molecule are not readily available in the public domain. The broader class of

oxadiazoles is known for a wide range of pharmacological activities, suggesting potential areas

of investigation for this compound.[1][2][3][4][5][6][7][8][9]

Chemical Identification
Accurate identification of a chemical compound is critical for all research and development

activities. The standard identifiers for 3-Bromo-5-methyl-1,2,4-oxadiazole are provided below.
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Identifier Value

SMILES CC1=NC(=NO1)Br[10][11][12]

InChIKey
STAIGPZGPQPXIB-UHFFFAOYSA-N[10][11]

[12]

Synthesis and Experimental Data
A detailed, experimentally validated synthesis protocol for 3-Bromo-5-methyl-1,2,4-
oxadiazole is not described in the currently available scientific literature. While general

methods for the synthesis of 1,2,4-oxadiazole derivatives are known, a specific procedure for

this brominated and methylated variant has not been published.[4][13][14]

Similarly, no quantitative experimental data regarding the biological activity, physicochemical

properties (beyond basic computed values), or involvement in signaling pathways for 3-Bromo-
5-methyl-1,2,4-oxadiazole has been found in the public domain.

Logical Relationship for Future Research
Given the absence of specific data for 3-Bromo-5-methyl-1,2,4-oxadiazole, a logical workflow

for its initial investigation is proposed. This workflow outlines the necessary steps to

characterize the compound and explore its potential as a research tool or therapeutic agent.
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Caption: Proposed research workflow for the characterization and development of 3-Bromo-5-
methyl-1,2,4-oxadiazole.

Conclusion
3-Bromo-5-methyl-1,2,4-oxadiazole is a defined chemical entity with the SMILES identifier

CC1=NC(=NO1)Br and InChIKey STAIGPZGPQPXIB-UHFFFAOYSA-N.[10][11][12] At present,

there is a lack of published literature detailing its synthesis, experimental protocols, and

biological activity. The provided workflow offers a strategic approach for researchers interested

in exploring the properties and potential applications of this compound. Further investigation

into this and related oxadiazole structures could yield valuable insights for drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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